rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol

• CAS No.: 29946-76-7
• Molecular Formula: C8H12O2
• Molecular Weight: 140.2

Description

rac-(1R,2R,5R)-9-oxabicyclo[331]non-6-en-2-ol is a bicyclic compound with a unique structure that includes an oxabicyclo ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol can be achieved through several methods. One common approach involves the cyclization of suitable precursors under specific conditions. For instance, the use of photochemistry to access new building blocks via [2 + 2] cycloaddition has been reported . Another method involves the enantioselective construction of the bicyclic scaffold from acyclic starting materials that contain the required stereochemical information .

Industrial Production Methods

Industrial production of this compound typically involves scalable synthetic routes that ensure high yield and purity. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by the presence of reactive functional groups within the compound’s structure.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions can produce alcohols or alkanes.

Scientific Research Applications

rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research into its medicinal properties includes exploring its potential as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of fine chemicals.

Mechanism of Action

The mechanism of action of rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• rac-(1r,5r)-bicyclo[3.3.1]nonane-3,7-dione
• 8-azabicyclo[3.2.1]octane
• Bicyclo[3.1.0]hexanes